Cas no 1203671-65-1 ([1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid)
1203671-65-1 structure
Product Name:[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid
CAS No:1203671-65-1
MF:C9H16BN3O2
MW:209.053241729736
CID:2103318
Update Time:2023-08-03
[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-4-ylboronic acid
- [1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid
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- Inchi: 1S/C9H16BN3O2/c14-10(15)9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8,14-15H,1-6H2
- InChI Key: VTPMRDPKDQANGI-UHFFFAOYSA-N
- SMILES: OB(C1C=NN(C=1)CCN1CCCC1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 200
- Topological Polar Surface Area: 61.5
[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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